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Compound of Interest

Compound Name: 1-BOC-4-(tosyloxy)piperidine

Cat. No.: B051092 Get Quote

The molecule 1-BOC-4-(tosyloxy)piperidine is a versatile building block used by researchers

in the development of various organic compounds, particularly those for potential therapeutic

applications. Its utility stems from the specific arrangement of its functional groups.

Key Structural Features:

Piperidine Ring: The core of the molecule is a piperidine ring, a six-membered saturated ring

containing a nitrogen atom. This structure is a common feature in many pharmaceuticals

targeting a wide range of conditions, including neurodegenerative diseases and cancer.[1]

BOC Protecting Group: The nitrogen atom of the piperidine ring is protected by a tert-

butoxycarbonyl (Boc) group. This group is stable under many reaction conditions but can be

easily removed when needed.[1] Its purpose is to prevent the nitrogen from participating in

unwanted side reactions during a synthesis, allowing chemists to selectively modify other

parts of the molecule.[1]

Tosyloxy (Tosyl) Group: The tosyloxy group, attached at the 4-position of the piperidine ring,

is an excellent "leaving group."[1] In organic chemistry, a good leaving group is a part of a

molecule that detaches readily during a chemical reaction. This allows for the piperidine

structure to be connected to other molecules through nucleophilic substitution reactions.[1]
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The primary use of 1-BOC-4-(tosyloxy)piperidine in legitimate research is as an intermediate

for creating more complex piperidine-containing molecules. The general workflow involves two

key steps:

Nucleophilic Substitution: The tosyloxy group is replaced by a different chemical group (a

nucleophile). This allows for the introduction of diverse functionalities at the 4-position of the

piperidine ring.[1]

Deprotection: The BOC group is removed from the nitrogen atom, typically under acidic

conditions.[2] This reveals the piperidine nitrogen, which can then be modified in a

subsequent reaction step, for example, by attaching another chemical group (alkylation).

This versatility allows medicinal chemists to synthesize a wide library of different piperidine

derivatives to test for potential biological activity in various therapeutic areas.[1]

Precursor Control and Public Safety
It is important to note that due to their use in the illicit manufacture of fentanyl and its analogs,

several piperidine-based compounds are now under strict international and national control.

Chemicals such as 1-boc-4-AP, which can be synthesized from 1-boc-4-piperidone, are listed

as controlled precursors.[3][4][5] The regulation of these key chemical building blocks is a

critical strategy for preventing the synthesis and trafficking of dangerous synthetic opioids.[3][4]

This information is provided for educational purposes only and should not be used to attempt

the synthesis of any controlled substance. The manufacturing of such compounds is illegal and

extremely dangerous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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